Cas no 852934-05-5 (4-(Difluoromethoxy)phenyl(phenyl)methanamine)

• Product Name: 4-(Difluoromethoxy)phenyl(phenyl)methanamine
• CAS No: 852934-05-5
• MF: C₁₄H₁₃F₂NO
• MW: 249.255930662155
• CID: 3108173
• PubChem ID: 4962202
• Update Time: 2025-08-02

4-(Difluoromethoxy)phenyl(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethoxy)phenyl](phenyl)methylamine
• [4-(difluoromethoxy)phenyl](phenyl)methanamine
• MFCD06655631
• DTXSID301249567
• CS-0233079
• EN300-13065
• 4-(Difluoromethoxy)-I+/--phenylbenzenemethanamine
• AKOS008043626
• 852934-05-5
• SNPZHPCBEJLTAZ-UHFFFAOYSA-N
• CHEMBL3452341
• Z89269623
• [4-(difluoromethoxy)phenyl]-phenylmethanamine
• SCHEMBL3831819
• 4-(Difluoromethoxy)phenyl(phenyl)methanamine

• Inchi： 1S/C14H13F2NO/c15-14(16)18-12-8-6-11(7-9-12)13(17)10-4-2-1-3-5-10/h1-9,13-14H,17H2
• InChI Key： SNPZHPCBEJLTAZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 249.09652036Da
• Monoisotopic Mass: 249.09652036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 344.9±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(Difluoromethoxy)phenyl(phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(Difluoromethoxy)phenyl(phenyl)methanamine

Research Brief on 4-(Difluoromethoxy)phenyl(phenyl)methanamine (CAS: 852934-05-5): Recent Advances and Applications

4-(Difluoromethoxy)phenyl(phenyl)methanamine (CAS: 852934-05-5) is a chemically modified amine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its difluoromethoxy and phenyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(Difluoromethoxy)phenyl(phenyl)methanamine as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the difluoromethoxy group enhances the metabolic stability of the resulting compounds, thereby improving their pharmacokinetic profiles. Additionally, the phenyl substitution was found to contribute to increased binding affinity for serotonin transporters, suggesting its utility in the design of next-generation antidepressants.

In another recent investigation, researchers utilized 4-(Difluoromethoxy)phenyl(phenyl)methanamine as a precursor for the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent cyclooxygenase-2 (COX-2) inhibitory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings underscore the compound's potential in addressing the limitations of current anti-inflammatory therapies.

Beyond its applications in CNS and anti-inflammatory drug development, 4-(Difluoromethoxy)phenyl(phenyl)methanamine has also been investigated for its role in oncology. A 2024 preprint study available on ChemRxiv described its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. Preliminary data indicated that the compound's structural features facilitate optimal interactions with kinase active sites, leading to enhanced selectivity and efficacy.

The synthetic accessibility of 4-(Difluoromethoxy)phenyl(phenyl)methanamine further enhances its appeal as a versatile scaffold in drug discovery. Recent advancements in catalytic fluorination methodologies have enabled more efficient and scalable routes to its synthesis, as detailed in a 2023 review article in Advanced Synthesis & Catalysis. These developments are expected to accelerate the exploration of its derivatives in preclinical and clinical settings.

In conclusion, 4-(Difluoromethoxy)phenyl(phenyl)methanamine (CAS: 852934-05-5) represents a valuable chemical entity with broad applications in medicinal chemistry. Its unique structural attributes and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Ongoing research efforts are likely to uncover additional therapeutic avenues for this compound, further solidifying its importance in the pharmaceutical industry.